Cas no 868980-99-8 (N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 868980-99-8
• MF: C₁₈H₂₅FN₄O₆S
• MW: 444.477706670761
• CID: 6065575
• PubChem ID: 16807541
• Update Time: 2025-05-20

N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide
• N'-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-(2-morpholin-4-ylethyl)oxamide
• MLS001236386
• 868980-99-8
• SMR000806436
• CHEMBL1479110
• AKOS024613886
• N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[2-(morpholin-4-yl)ethyl]ethanediamide
• SR-01000016625-1
• F1843-0013
• HMS2965I10
• N1-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide
• SR-01000016625

• Inchi： 1S/C18H25FN4O6S/c19-14-1-3-15(4-2-14)30(26,27)23-9-12-29-16(23)13-21-18(25)17(24)20-5-6-22-7-10-28-11-8-22/h1-4,16H,5-13H2,(H,20,24)(H,21,25)
• InChI Key： LJILNDNWSWGMOH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC=C(F)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 444.14788387g/mol
• Monoisotopic Mass: 444.14788387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

N-{3-(4-Fluorobenzenesulfonyl)-1,3-Oxazolidin-2-ylmethyl}-N'-2-(Morpholin-4-yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No 868980-99-8, known as N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a 1,3-oxazolidine ring, a 4-fluorobenzenesulfonyl group, and a morpholine moiety. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The incorporation of the 4-fluorobenzenesulfonyl group introduces electronic effects that enhance the molecule's stability and reactivity. Similarly, the morpholine moiety adds flexibility and hydrogen bonding capabilities, making it suitable for applications in drug delivery systems and polymer chemistry.

One of the most promising applications of this compound is in the field of pharmaceuticals. Its ability to form stable amide bonds makes it an ideal candidate for drug conjugation. Recent studies have demonstrated its potential as a linker in antibody-drug conjugates (ADCs), where it facilitates the precise attachment of cytotoxic agents to targeting antibodies. This innovation could significantly improve the efficacy of cancer treatments by minimizing off-target effects and enhancing drug delivery efficiency.

In addition to its pharmaceutical applications, N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide has shown remarkable properties in materials science. Its unique combination of rigidity and flexibility makes it an excellent candidate for use in self-healing polymers and stimuli-responsive materials. Researchers have recently explored its role in developing advanced coatings that can repair microscopic cracks under thermal or mechanical stress. These findings highlight its potential in aerospace, automotive industries, and other sectors requiring high-performance materials.

The compound's electronic properties also make it a valuable tool in organic electronics. Its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs) has been extensively studied. Recent breakthroughs have shown that incorporating this compound into OLED architectures can significantly improve device efficiency and longevity. This development opens new avenues for energy-efficient lighting solutions and advanced display technologies.

Furthermore, N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide exhibits unique catalytic properties that make it a promising candidate for asymmetric catalysis. Its chiral centers enable selective transformations of organic substrates under mild conditions. Recent research has focused on its application in enantioselective synthesis of complex molecules, which is crucial for the development of novel pharmaceutical agents.

In conclusion, N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(morpholin-4-y l)ethylethanediamide (CAS No 868980-99-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its versatile structure allows it to serve as a building block for advanced materials, pharmaceuticals, and electronic devices. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across industries.